Cas no 845885-80-5 (5-(4-Cyanophenyl)nicotinic acid)

5-(4-Cyanophenyl)nicotinic acid Properties

Names and Identifiers

• 5-(4-Cyanophenyl)nicotinic acid
• 5-(4-CYANOPHENYL)-NICOTINIC ACID
• 5-(4-cyanophenyl)pyridine-3-carboxylic acid
• 5-(4-Cyanophenyl)nicotinicacid
• AKOS004113080
• FT-0744305
• 845885-80-5
• A840866
• F88143
• DTXSID40383263
• MFCD05865111
• BB 0223916
• 5-(4-cyanophenyl)pyridine-3-carboxylic Acid
• +Expand

• MDL： MFCD05865111
• InChIKey： YCOSFPRPICBYHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8N2O2/c14-6-9-1-3-10(4-2-9)11-5-12(13(16)17)8-15-7-11/h1-5,7-8H,(H,16,17)
• SMILES： C1=C(C=CC(=C1)C2=CC(=CN=C2)C(=O)O)C#N

Computed Properties

• Exact Mass: 224.058577502g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 224.058577502g/mol
• Heavy Atom Count: 17
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 74Ų